1,3,5-Tripicryl-2,4,6-trinitrobenzene
1,3,5-Tripicryl-2,4,6-trinitrobenzene
Brand Name:
Vulcanchem
CAS No.:
125010-19-7
VCID:
VC0173990
InChI:
InChI=1S/C24H6N12O24/c37-25(38)7-1-10(28(43)44)16(11(2-7)29(45)46)19-22(34(55)56)20(17-12(30(47)48)3-8(26(39)40)4-13(17)31(49)50)24(36(59)60)21(23(19)35(57)58)18-14(32(51)52)5-9(27(41)42)6-15(18)33(53)54/h1-6H
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C24H6N12O24
Molecular Weight:
846.4 g/mol
1,3,5-Tripicryl-2,4,6-trinitrobenzene
CAS No.: 125010-19-7
Main Products
VCID: VC0173990
Molecular Formula: C24H6N12O24
Molecular Weight: 846.4 g/mol
CAS No. | 125010-19-7 |
---|---|
Product Name | 1,3,5-Tripicryl-2,4,6-trinitrobenzene |
Molecular Formula | C24H6N12O24 |
Molecular Weight | 846.4 g/mol |
IUPAC Name | 1,3,5-trinitro-2,4,6-tris(2,4,6-trinitrophenyl)benzene |
Standard InChI | InChI=1S/C24H6N12O24/c37-25(38)7-1-10(28(43)44)16(11(2-7)29(45)46)19-22(34(55)56)20(17-12(30(47)48)3-8(26(39)40)4-13(17)31(49)50)24(36(59)60)21(23(19)35(57)58)18-14(32(51)52)5-9(27(41)42)6-15(18)33(53)54/h1-6H |
Standard InChIKey | LBJNLKPQJWBCID-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
PubChem Compound | 14534465 |
Last Modified | Nov 11 2021 |
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